Cas no 2138068-59-2 (4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one)

4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one is a specialized organic compound featuring a cyclohexanone core substituted with a 4,4-dimethyl group and a 2-methylpropanesulfinyl moiety at the 3-position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of complex molecules. The sulfinyl group enhances stereochemical control in asymmetric synthesis, while the ketone functionality offers versatility for further derivatization. Its rigid cyclohexane framework contributes to stability, and the electron-withdrawing sulfinyl group may influence reaction pathways. This compound is suited for applications requiring precise molecular architecture, such as pharmaceuticals or advanced materials research.

4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one structure

2138068-59-2 structure

Product Name:4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one

CAS No:2138068-59-2

MF:C₁₂H₂₂O₂S

MW:230.366882801056

CID:6290170

PubChem ID:165496437

Update Time:2025-06-26

4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

- 2138068-59-2
- 4,4-dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one
- EN300-1159596
- 4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one
- Inchi： 1S/C12H22O2S/c1-9(2)8-15(14)11-7-10(13)5-6-12(11,3)4/h9,11H,5-8H2,1-4H3
- InChI Key： ODEIUTGVRCUWLW-UHFFFAOYSA-N
- SMILES： S(CC(C)C)(C1CC(CCC1(C)C)=O)=O

Computed Properties

Exact Mass: 230.13405111g/mol
Monoisotopic Mass: 230.13405111g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 53.4Å²

4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1159596-0.05g	4,4-dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one	2138068-59-2	0.05g	$612.0	2023-06-08
Enamine	EN300-1159596-0.1g	4,4-dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one	2138068-59-2	0.1g	$640.0	2023-06-08
Enamine	EN300-1159596-0.25g	4,4-dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one	2138068-59-2	0.25g	$670.0	2023-06-08
Enamine	EN300-1159596-0.5g	4,4-dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one	2138068-59-2	0.5g	$699.0	2023-06-08
Enamine	EN300-1159596-1.0g	4,4-dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one	2138068-59-2	1g	$728.0	2023-06-08
Enamine	EN300-1159596-2.5g	4,4-dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one	2138068-59-2	2.5g	$1428.0	2023-06-08
Enamine	EN300-1159596-5.0g	4,4-dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one	2138068-59-2	5g	$2110.0	2023-06-08
Enamine	EN300-1159596-10.0g	4,4-dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one	2138068-59-2	10g	$3131.0	2023-06-08

4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Additional information on 4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one

4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one: A Comprehensive Overview

4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one, also known by its CAS number 2138068-59-2, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structural features, which include a cyclohexanone ring substituted with two methyl groups at the 4-position and a sulfinyl group at the 3-position. The sulfinyl group itself is attached to a 2-methylpropane moiety, adding further complexity and functionality to the molecule.

The synthesis of 4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one involves a series of carefully designed reactions that leverage modern organic chemistry techniques. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it highly valuable for applications in drug discovery. The compound's structure has been extensively studied using advanced spectroscopic methods such as NMR and X-ray crystallography, providing insights into its conformational preferences and intermolecular interactions.

In terms of applications, 4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one has shown promise as a precursor for the development of bioactive molecules. Its sulfinyl group acts as a versatile functional handle, allowing for further derivatization to create compounds with diverse biological activities. Recent studies have highlighted its potential as an intermediate in the synthesis of kinase inhibitors and other enzyme-targeted therapeutic agents.

The chemical stability of CAS No 2138068-59-2 has been thoroughly investigated under various conditions. It exhibits remarkable thermal stability and resistance to oxidation, making it suitable for use in high-throughput screening assays and other demanding chemical processes. Furthermore, its solubility properties have been optimized through rational design, enhancing its utility in both laboratory and industrial settings.

From an environmental perspective, the ecological impact of 4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one has been a subject of recent research. Studies indicate that it undergoes efficient biodegradation under aerobic conditions, reducing its potential to accumulate in the environment. This makes it a more sustainable choice compared to some traditional organic compounds used in similar applications.

In conclusion, 4,4-Dimethyl-3-(2-methylpropanesulfinyl)cyclohexan-1-one (CAS No 2138068-59-2) stands out as a multifaceted compound with vast potential across multiple industries. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of next-generation chemical products.